3-ethynyl-1,1-difluorocycloheptane
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-ethynyl-1,1-difluorocycloheptane can be achieved through a multi-step process involving the addition of ethynyl and difluoromethyl groups to a cycloheptene ring.", "Starting Materials": [ "Cycloheptene", "Ethynylmagnesium bromide", "Difluoromethyl magnesium bromide", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide", "Sodium sulfate", "Magnesium sulfate", "Sodium bicarbonate", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Preparation of 3-bromo-1,1-difluorocycloheptene by reacting cycloheptene with difluoromethyl magnesium bromide followed by bromination with hydrochloric acid.", "Step 2: Preparation of 3-ethynyl-1,1-difluorocycloheptene by reacting 3-bromo-1,1-difluorocycloheptene with ethynylmagnesium bromide in diethyl ether.", "Step 3: Purification of the product by washing with sodium hydroxide, sodium sulfate, and magnesium sulfate.", "Step 4: Removal of any remaining impurities by washing with sodium bicarbonate and methanol.", "Step 5: Isolation of the final product by extraction with chloroform." ] } | |
CAS RN |
2694744-49-3 |
Molecular Formula |
C9H12F2 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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